YK-4-279
YK-4-279
4,7-dichloro-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-indol-2-one is an aromatic ketone.
Brand Name:
Vulcanchem
CAS No.:
1037184-44-3
VCID:
VC0547534
InChI:
InChI=1S/C17H13Cl2NO4/c1-24-10-4-2-9(3-5-10)13(21)8-17(23)14-11(18)6-7-12(19)15(14)20-16(17)22/h2-7,23H,8H2,1H3,(H,20,22)
SMILES:
COC1=CC=C(C=C1)C(=O)CC2(C3=C(C=CC(=C3NC2=O)Cl)Cl)O
Molecular Formula:
C17H13Cl2NO4
Molecular Weight:
366.2 g/mol
YK-4-279
CAS No.: 1037184-44-3
Cat. No.: VC0547534
Molecular Formula: C17H13Cl2NO4
Molecular Weight: 366.2 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 4,7-dichloro-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-indol-2-one is an aromatic ketone. |
|---|---|
| CAS No. | 1037184-44-3 |
| Molecular Formula | C17H13Cl2NO4 |
| Molecular Weight | 366.2 g/mol |
| IUPAC Name | 4,7-dichloro-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-indol-2-one |
| Standard InChI | InChI=1S/C17H13Cl2NO4/c1-24-10-4-2-9(3-5-10)13(21)8-17(23)14-11(18)6-7-12(19)15(14)20-16(17)22/h2-7,23H,8H2,1H3,(H,20,22) |
| Standard InChI Key | HLXSCTYHLQHQDJ-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)C(=O)CC2(C3=C(C=CC(=C3NC2=O)Cl)Cl)O |
| Canonical SMILES | COC1=CC=C(C=C1)C(=O)CC2(C3=C(C=CC(=C3NC2=O)Cl)Cl)O |
| Appearance | White solid powder. |
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